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Compound of Interest

Compound Name: LAMPA

Cat. No.: B1675755 Get Quote

For Immediate Reference: Treat LAMPA (Lysergic acid methylpropylamide) as a hazardous

chemical waste. As a regulated Schedule I compound in the United States, LAMPA must be

disposed of following strict institutional, federal, and local regulatory guidelines.[1] Under no

circumstances should this compound be disposed of down the drain or in regular trash. This

guide provides essential safety and logistical information for the proper disposal of LAMPA,

tailored for researchers, scientists, and drug development professionals. The following

procedures are based on established safety protocols for hazardous chemical waste.

Hazard Profile and Safety Summary
LAMPA is categorized as a lysergamide and is regulated as a Schedule I compound in the

United States.[1] The GHS classification for a substance with similar hazard profiles indicates it

can be fatal if swallowed or inhaled and toxic in contact with skin.[2] While specific data for

LAMPA is limited, the precautionary principle dictates it should be handled as a potent,

hazardous substance.

Key Hazards:

Acute Toxicity: Fatal if swallowed, fatal if inhaled, and toxic in contact with skin.[2]

Regulatory Status: Schedule I controlled substance in the United States, indicating a high

potential for abuse and no accepted medical use.[1]
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Reactivity: As a complex organic molecule, its reactivity with other chemicals should be

considered unknown without specific testing. It is supplied in an acetonitrile solution, which is

a flammable liquid.[1]

Quantitative Hazard Data
Hazard
Classification

GHS Pictograms Description Source

Acute toxicity, oral Danger Fatal if swallowed [2]

Acute toxicity, dermal Danger
Toxic in contact with

skin
[2]

Acute toxicity,

inhalation
Danger Fatal if inhaled [2]

Regulated Substance N/A Schedule I Compound [1]

Experimental Protocols
Specific experimental protocols for the neutralization or disposal of LAMPA were not found in

the provided search results. The following disposal procedure is based on general best

practices for the management of highly hazardous chemical waste. Consult your institution's

Environmental Health and Safety (EHS) department for specific protocols.
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Preparation

Waste Handling

Disposal

Consult Institutional EHS Procedures

Wear Appropriate PPE:
- Lab Coat

- Safety Goggles
- Chemical-Resistant Gloves

Segregate LAMPA Waste

Proceed with Waste Handling

Use a Designated, Labeled, and
Compatible Hazardous Waste Container

Keep Container Tightly Sealed

Store in a Secure, Ventilated Area

Contact EHS for Waste Pickup

Ready for Disposal

Provide Full Chemical Name and Quantity

Complete Hazardous Waste Manifest

Professional Disposal by Licensed Contractor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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